Cas no 2137981-47-4 (3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one)

• Product Name: 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one
• CAS No: 2137981-47-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 5990151
• PubChem ID: 165471974
• Update Time: 2025-06-08

3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one
• 2137981-47-4
• 3-[(3-amino-4-methyl-1H-pyrazol-1-yl)methyl]-3-methylpyrrolidin-2-one
• EN300-1112722

• Inchi： 1S/C10H16N4O/c1-7-5-14(13-8(7)11)6-10(2)3-4-12-9(10)15/h5H,3-4,6H2,1-2H3,(H2,11,13)(H,12,15)
• InChI Key： ZDUJTTBQRHZTAN-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CN2C=C(C)C(N)=N2)CCN1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one

Research Brief on 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one (CAS: 2137981-47-4)

In recent years, the compound 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one (CAS: 2137981-47-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolidin-2-one and pyrazole moieties, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one involves a multi-step process that typically begins with the functionalization of the pyrrolidin-2-one core. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the regioselective introduction of the pyrazole moiety. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements are crucial for scaling up production and ensuring reproducibility in preclinical studies.

From a pharmacological perspective, this compound has demonstrated notable inhibitory activity against several kinase targets, including those implicated in cancer and inflammatory diseases. In vitro assays have revealed its ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignancies. Additionally, its antimicrobial properties have been explored, with preliminary data suggesting efficacy against Gram-positive bacteria. These findings underscore the compound's dual utility as both a therapeutic agent and a tool for probing biological mechanisms.

Despite these promising results, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one. Recent studies have focused on structural modifications to enhance bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) analyses have been instrumental in guiding these efforts. Furthermore, early-stage clinical trials are being planned to evaluate the compound's safety and efficacy in human subjects, marking a critical step toward translational application.

In conclusion, 3-(3-amino-4-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one represents a compelling candidate for further development in the pharmaceutical industry. Its versatile biological activity, coupled with advances in synthetic methodology, positions it as a valuable asset in the quest for new therapeutics. Future research should prioritize mechanistic studies and clinical validation to fully realize its potential. This brief serves as a foundation for ongoing investigations and collaborations in this rapidly evolving field.